3-Methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-8-pyrrolidin-1-ylpurine-2,6-dione

• CAS No.: 850914-17-9
• Molecular Formula: C15H19N7O2S2
• Molecular Weight: 393.48
• IUPAC Name: 3-methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-8-pyrrolidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C15H19N7O2S2/c1-9-18-19-15(26-9)25-8-7-22-10-11(20(2)14(24)17-12(10)23)16-13(22)21-5-3-4-6-21/h3-8H2,1-2H3,(H,17,23,24)
• InChI Key: WHMQKEKRQVWHSY-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)SCCN2C3=C(N=C2N4CCCC4)N(C(=O)NC3=O)C
• solubility: not available

Description

The compound “3-Methyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-8-pyrrolidin-1-ylpurine-2,6-dione” is a unique chemical with a complex structure. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The compound is built up by two main fragments—4-methyl coumarin and 2-methyl-1,3,4-thiadiazol—connected by a –S–CH 2 –CH 2 –S– bridge.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a 1,3,4-thiadiazol ring, which is a five-membered ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms. This ring is connected to a purine ring, which is a fused imidazole and pyrimidine ring.

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s important to handle all chemicals with care and follow appropriate safety protocols.